Cas no 125575-35-1 (Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate)

• Product Name: Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate
• CAS No: 125575-35-1
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• MDL: MFCD11007722
• CID: 4582442
• Update Time: 2025-10-28

Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate
• ethyl 2-(3,4-dimethoxyphenyl)-2,2-difluoroacetate
• Benzeneacetic acid, α,α-difluoro-3,4-dimethoxy-, ethyl ester

• MDL： MFCD11007722
• Inchi： 1S/C12H14F2O4/c1-4-18-11(15)12(13,14)8-5-6-9(16-2)10(7-8)17-3/h5-7H,4H2,1-3H3
• InChI Key： KIUUOJGOSVSJNJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC=C(OC)C(OC)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Additional information on Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate

Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate (CAS No. 125575-35-1): A Comprehensive Overview in Modern Chemical Biology

Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate, identified by its unique chemical identifier CAS No. 125575-35-1, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its ethyl ester functionality and a phenyl ring substituted with two methoxy groups, has garnered attention due to its structural features and potential biological activities. The presence of the difluoroacetate moiety further enhances its appeal as a synthetic intermediate and a candidate for further derivatization, making it a valuable asset in the development of novel therapeutic agents.

The structural motif of Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate encompasses several key pharmacophoric elements that are widely recognized for their biological interactions. The 3,4-dimethoxyphenyl moiety, in particular, is a common structural feature found in numerous bioactive molecules, including natural products and synthetic drugs. This aromatic ring system is known to exhibit various biological activities, ranging from anti-inflammatory to anticancer properties. The methoxy groups at the 3 and 4 positions contribute to the lipophilicity and electronic properties of the molecule, influencing its binding affinity to biological targets.

The difluoroacetate group is another critical feature of this compound. Fluorinated compounds are extensively studied in medicinal chemistry due to their ability to modulate metabolic pathways and enhance drug efficacy. The introduction of fluorine atoms into organic molecules can lead to improved pharmacokinetic properties, such as increased metabolic stability and better cell membrane penetration. In the context of Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate, the difluoroacetate moiety may play a crucial role in influencing the compound's interaction with biological targets, potentially leading to novel mechanisms of action.

Recent advancements in chemical biology have highlighted the importance of scaffold hopping and structural diversification in drug discovery. Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate serves as an excellent starting point for such explorations. By modifying the substituents on the aromatic ring or introducing new functional groups, researchers can generate a library of derivatives with tailored biological activities. This approach has been successfully employed in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders.

In vitro studies have begun to unravel the potential biological profile of Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an inhibitor of enzymes involved in cell signaling pathways. Such pathways are often dysregulated in diseases like cancer and inflammation, making them attractive targets for therapeutic intervention.

The synthesis of Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate involves well-established organic chemistry techniques, making it accessible for large-scale production and further derivatization. The synthesis typically begins with the preparation of 3,4-dimethoxybenzaldehyde, which is then subjected to condensation reactions with difluoroacetic acid derivatives. The resulting product can be further modified through esterification reactions to yield the ethyl ester form. This synthetic route is robust and scalable, ensuring that researchers have access to sufficient quantities of the compound for both preclinical studies and industrial applications.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic profiles and enhanced biological activity. Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate aligns with this trend by incorporating both dimethoxy substitution on the phenyl ring and a difluoroacetate group. These features make it a promising candidate for further development into a lead compound for new drugs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of this compound against various disease targets.

Future research directions for Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate may include exploring its interactions with proteins and nucleic acids using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance spectroscopy. These studies will provide detailed insights into its molecular mechanism of action and help guide the design of more potent derivatives. Additionally, investigations into its pharmacokinetic properties will be essential for understanding its potential as a therapeutic agent.

In conclusion, Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead compound for new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.